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Efficacy and Safety Comparison Table

The table below summarizes key data on pemigatinib and futibatinib for the treatment of previously treated,

advanced intrahepatic cholangiocarcinoma (iCCA) with FGFRZ2 fusions or rearrangements.

Aspect Pemigatinib Futibatinib

Primary Trial FIGHT-202 [1] [2] FOENIX-CCA2 [2]

Objective Response Information missing Information missing

Rate (ORR)

Progression-Free Information missing HR: 0.53 (Significant vs. Chemo) [2]

Survival (PFS) (Hazard
Ratio vs. Chemo)

Overall Survival (OS) Information missing HR: 0.49 (Significant vs. Chemo) [2]
(Hazard Ratio vs.
Chemo)
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Aspect

Indirect Comparison
(Futibatinib vs.
Pemigatinib)
Common Adverse
Events (AEs)

Key Monitoring Points

Dosing Regimen

Pemigatinib

Reference

Alopecia, diarrhea, fatigue,
dysgeusia, hyperphosphatemia
(31 4]

Hyperphosphatemia, ocular
disorders [3] [4]

13.5 mg once daily, intermittently
(2 weeks on/1 week off) or
continuously [1]

Key Clinical Trial Methodologies

Futibatinib

PFS: HR 0.89; OS: HR 0.83
(Numerical trend favoring futibatinib,
not statistically significant) [2]

Alopecia, diarrhea, fatigue, dysgeusia,
hyperphosphatemia [3] [4]
Hyperphosphatemia, ocular disorders

[3] [4]

20 mg once daily, continuously [4]

The efficacy data in the table primarily comes from pivotal single-arm Phase II trials. Here is an overview of

their designs:

e FIGHT-202 (Pemigatinib): This was a single-arm, multicenter study that enrolled 107 patients with
advanced iCCA and FGFR2 fusions/rearrangements who had progressed on prior therapy. The

primary endpoint was Objective Response Rate (ORR), with key secondary endpoints including
Duration of Response (DOR), Progression-Free Survival (PFS), Overall Survival (OS), and safety [1]

[2].

e FOENIX-CCAZ2 (Futibatinib): This was also a single-arm, multicenter Phase Il trial. It involved 103
patients with advanced iCCA harboring FGFRZ2 fusions/rearrangements who had failed at least one
prior line of systemic therapy. The primary endpoint was ORR, as assessed by an independent review
committee. Secondary endpoints included DOR, PFS, OS, and safety [2].

FGFR Inhibitor Signaling Pathway

The following diagram illustrates the fundamental mechanism of action for FGFR inhibitors like

pemigatinib and futibatinib, which target the Fibroblast Growth Factor Receptor (FGFR) pathway to inhibit
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Interpretation and Considerations for Professionals

o Efficacy Trends: The indirect comparison suggests a potential numerical advantage for futibatinib
over pemigatinib in key efficacy parameters like PFS and OS, though these differences were not
statistically significant [2]. The absence of head-to-head trials means these findings are
hypothesis-generating and not conclusive evidence of superiority.

o Safety and Tolerability: Both drugs share a similar safety profile, with hyperphosphatemia being a
hallmark, on-target effect of FGFR inhibition. Other common class-effects include alopecia, diarrhea,
and fatigue [3] [4]. Adverse events for both agents are generally manageable with dose modifications
(3] [4].

¢ Mechanism of Action: As illustrated in the pathway diagram, these agents are ATP-competitive,
covalent inhibitors that target the intracellular tyrosine kinase domain of FGFR1-4. By blocking FGFR
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dimerization and activation, they inhibit downstream pro-survival and proliferative signaling pathways

[4] [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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